Cas no 659726-33-7 (Boronic acid, (3,5-dimethylphenyl)-, dipropyl ester)
659726-33-7 structure
Product Name:Boronic acid, (3,5-dimethylphenyl)-, dipropyl ester
CAS No:659726-33-7
MF:C14H23BO2
MW:234.142224550247
CID:397033
PubChem ID:71375288
Update Time:2025-04-19
Boronic acid, (3,5-dimethylphenyl)-, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (3,5-dimethylphenyl)-, dipropyl ester
- (3,5-dimethylphenyl)-dipropoxyborane
- 659726-33-7
- DTXSID80798034
- Dipropyl (3,5-dimethylphenyl)boronate
-
- Inchi: 1S/C14H23BO2/c1-5-7-16-15(17-8-6-2)14-10-12(3)9-13(4)11-14/h9-11H,5-8H2,1-4H3
- InChI Key: BWSLXNXCADKVHJ-UHFFFAOYSA-N
- SMILES: O(B(C1C=C(C)C=C(C)C=1)OCCC)CCC
Computed Properties
- Exact Mass: 233.18279
- Monoisotopic Mass: 234.1791101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Boronic acid, (3,5-dimethylphenyl)-, dipropyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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